molecular formula C10H13NO3S B7548921 7-methyl-4-(methylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine

7-methyl-4-(methylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine

Cat. No. B7548921
M. Wt: 227.28 g/mol
InChI Key: HQVCVYVBVVCAJF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-methyl-4-(methylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as TMB-8 and is widely used as an inhibitor of calcium mobilization in cells.

Mechanism of Action

The mechanism of action of 7-methyl-4-(methylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine involves the inhibition of calcium mobilization in cells. This compound binds to the inositol 1,4,5-trisphosphate (IP3) receptor, which is responsible for releasing calcium from the endoplasmic reticulum (ER) into the cytoplasm. By inhibiting the IP3 receptor, 7-methyl-4-(methylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine prevents the release of calcium from the ER and thus inhibits calcium mobilization in cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 7-methyl-4-(methylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine have been extensively studied. This compound has been shown to have potential applications in the treatment of various diseases such as cancer, cardiovascular diseases, and neurodegenerative diseases. In addition, it has been shown to have anti-inflammatory and anti-oxidative properties.

Advantages and Limitations for Lab Experiments

The advantages of using 7-methyl-4-(methylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine in lab experiments include its ability to inhibit calcium mobilization in cells, its anti-inflammatory and anti-oxidative properties, and its potential applications in the treatment of various diseases. However, the limitations of using this compound include its potential toxicity and the need for further research to fully understand its mechanism of action and potential applications.

Future Directions

There are several future directions for the research on 7-methyl-4-(methylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine. One direction is to further investigate its potential applications in the treatment of various diseases such as cancer, cardiovascular diseases, and neurodegenerative diseases. Another direction is to explore its potential use as a tool for studying calcium signaling in cells. Additionally, further research is needed to fully understand its mechanism of action and potential toxicity.

Synthesis Methods

The synthesis of 7-methyl-4-(methylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine is a multistep process that involves the reaction of 4-methoxyphenol with methylsulfonyl chloride in the presence of a base to form 4-(methylsulfonyl)phenol. This compound is then reacted with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) to form the desired product, 7-methyl-4-(methylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine.

Scientific Research Applications

7-methyl-4-(methylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine has been extensively studied for its potential applications in various fields of scientific research. This compound is widely used as an inhibitor of calcium mobilization in cells and has been shown to have potential applications in the treatment of various diseases such as cancer, cardiovascular diseases, and neurodegenerative diseases.

properties

IUPAC Name

7-methyl-4-methylsulfonyl-2,3-dihydro-1,4-benzoxazine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H13NO3S/c1-8-3-4-9-10(7-8)14-6-5-11(9)15(2,12)13/h3-4,7H,5-6H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HQVCVYVBVVCAJF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C(C=C1)N(CCO2)S(=O)(=O)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H13NO3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

227.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Methanesulfonyl-7-methyl-3,4-dihydro-2H-1,4-benzoxazine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.